![molecular formula C30H46O5 B161586 2alpha,19alpha-Dihydroxy-3-oxo-12-ursen-28-oic acid CAS No. 176983-21-4](/img/structure/B161586.png)
2alpha,19alpha-Dihydroxy-3-oxo-12-ursen-28-oic acid
Overview
Description
2alpha,19alpha-Dihydroxy-3-oxo-12-ursen-28-oic acid is a pentacyclic triterpenoid that is urs-12-ene substituted by a carboxy group at position 28, α-configured hydroxy groups at positions 2 and 19 and an oxo group at position 3 . It is a natural compound isolated from the leaves of Eriobotrya japonica .
Molecular Structure Analysis
The molecular formula of this compound is C30H46O5 . It has an average mass of 486.683 Da and a monoisotopic mass of 486.334534 Da .Scientific Research Applications
Bioactive Compound Production : Taniguchi et al. (2002) studied the production of bioactive triterpenes in callus tissue cultures of Eriobotrya japonica. They found that 2alpha,19alpha-Dihydroxy-3-oxo-12-ursen-28-oic acid, among other triterpenes, exhibited anti-HIV activity and significantly inhibited the activation of Epstein-Barr virus early antigen, suggesting potential for use in antiviral therapies (Taniguchi et al., 2002).
Nitric Oxide Production Inhibition : Wu et al. (2014) isolated this compound from Rosa cymosa and found that it displayed moderate inhibitory activities against nitric oxide production in lipopolysaccharide-activated macrophage cell lines. This suggests its potential role in anti-inflammatory applications (Wu et al., 2014).
Oxygenated Ursane Derivative : A study by Traoré et al. (2008) on the roots of Canthium multiflorum identified a new ursane derivative related to this compound, suggesting the diversity of triterpenoids in this plant species and their potential pharmacological properties (Traoré et al., 2008).
Triterpenoids from Callicarpa integerrima : Zhu et al. (2012) isolated various triterpenoids, including compounds structurally similar to this compound, from Callicarpa integerrima. These compounds have potential medicinal applications, particularly in traditional Chinese medicine (Zhu et al., 2012).
Mechanism of Action
Future Directions
properties
IUPAC Name |
(1R,2R,4aS,6aR,6aS,6bR,8aR,11R,12aR,14bS)-1,11-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-2H-picene-4a-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H46O5/c1-17-10-13-30(24(33)34)15-14-27(5)18(22(30)29(17,7)35)8-9-21-26(4)16-19(31)23(32)25(2,3)20(26)11-12-28(21,27)6/h8,17,19-22,31,35H,9-16H2,1-7H3,(H,33,34)/t17-,19-,20+,21-,22-,26+,27-,28-,29-,30+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJORXTIGOHMBOS-OTRVPSFMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(=O)C5(C)C)O)C)C)C2C1(C)O)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(C[C@H](C(=O)C5(C)C)O)C)C)[C@@H]2[C@]1(C)O)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H46O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.